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Compound of Interest

Compound Name: Boc-phe-N(och3)CH3

Cat. No.: B023854

For Immediate Release

This document provides a detailed summary of the key physicochemical properties of the N-
protected amino acid derivative, Boc-Phe-N(OCH3)CH3, a compound of significant interest in
peptide synthesis and pharmaceutical research. The information is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

The compound, systematically named (S)-tert-butyl (1-(methoxy(methyl)amino)-1-oxo-3-
phenylpropan-2-yl)carbamate, is a versatile building block.[1] The presence of the tert-
butoxycarbonyl (Boc) protecting group enhances its stability and solubility, while the N-
methoxy-N-methylamide (Weinreb amide) functional group at the C-terminus makes it a
valuable intermediate for the synthesis of aldehydes and ketones.[1][2]

Physicochemical Data

The fundamental molecular properties of Boc-Phe-N(OCH3)CH3 have been determined and
are presented below. These values are critical for experimental design, reaction stoichiometry,
and analytical characterization.
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Property Value Source
Molecular Formula C16H24N204 [21[3114]
Molecular Weight 308.37 g/mol [3B1141[5]
Alternate MW Value 308.4 g/mol [2]

CAS Number 87694-53-9 [21[4][5][6]
Appearance White to off-white solid [2]

Purity > 98% (HPLC) [2]

N 0-8 °C, Sealed in dry
Storage Conditions _ [2][5]
environment

Synthesis and Application Workflow

The logical workflow for the utilization of Boc-Phe-N(OCH3)CH3 in synthetic chemistry typically
follows a path from its own synthesis to its subsequent reaction to form other critical
intermediates. A common application involves its reduction to form the corresponding Boc-
protected amino aldehyde, an important precursor for HIV protease inhibitors.[1]
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Synthesis of Weinreb Amide

Boc-L-phenylalanine N,O-Dimethylhydroxylamine HCI
(CAS: 13734-34-4) (CAS: 1117-97-1)

Coupling Reaction

Application Example

Boc-Phe-N(OCH3)CH3 Reducing Agent
(CAS: 87694-53-9) (e.g., LiAIH4)
Redpction
Y
=f Boc-Phe-H

(Amino Aldehyde)

Further Synthesis

HIV Protease Inhibitors

Click to download full resolution via product page
Workflow for the synthesis and application of Boc-Phe-N(OCH3)CHS3.

Experimental Protocol: Synthesis of Boc-Phe-
N(OCH3)CH3

A representative method for the synthesis of the title compound is provided below, based on

established procedures.[1]

Materials:
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» N-(tert-Butoxycarbonyl)-L-phenylalanine (Boc-Phe-OH)
e N,O-Dimethylhydroxylamine hydrochloride

e Phosphorus trichloride

e Anhydrous toluene

» Saturated sodium bicarbonate solution

o Ethyl acetate

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

Procedure:

e N,O-Dimethylhydroxylamine (3.0 eq) and Boc-L-phenylalanine (1.0 eq) are dissolved in
anhydrous toluene and stirred for 10 minutes at 0 °C.[1]

¢ A solution of phosphorus trichloride (0.5 eq) in anhydrous toluene is added dropwise to the
reaction mixture.[1]

e The reaction is allowed to warm to room temperature and is then heated to 60 °C for 30
minutes, with progress monitored by Thin Layer Chromatography (TLC).[1]

o Upon completion, the mixture is cooled and quenched with a saturated sodium bicarbonate
solution.[1]

e The product is extracted with ethyl acetate. The combined organic layers are dried over
anhydrous magnesium sulfate.[1]

e The solvent is removed under reduced pressure, and the crude product is purified by silica
gel column chromatography to yield the final compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BOC-PHE-N(OCH3)CH3 | 87694-53-9 [chemicalbook.com]

2. chemimpex.com [chemimpex.com]

3. BOC-PHE-N(OCH3)CHS3 synthesis - chemicalbook [chemicalbook.com]
e 4. scbt.com [scbt.com]

5. BOC-PHE-N(OCH3)CH3 CAS#: 87694-53-9 [chemicalbook.com]

6. arctomsci.com [arctomsci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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